Cas no 302951-49-1 (2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide)

• Product Name: 2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide
• CAS No: 302951-49-1
• MF: C₁₇H₁₄FN₃O₄S
• MW: 375.37416601181
• CID: 5446217
• Update Time: 2025-08-05

2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]benzamide
• Benzamide, 2-fluoro-N-[4-[[(5-methyl-3-isoxazolyl)amino]sulfonyl]phenyl]-
• 2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide

• Inchi： 1S/C17H14FN3O4S/c1-11-10-16(20-25-11)21-26(23,24)13-8-6-12(7-9-13)19-17(22)14-4-2-3-5-15(14)18/h2-10H,1H3,(H,19,22)(H,20,21)
• InChI Key： ICRVFYURSOLOAI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(S(NC2C=C(C)ON=2)(=O)=O)C=C1)(=O)C1=CC=CC=C1F

Additional information on 2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide

Comprehensive Overview of 2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide (CAS No. 302951-49-1)

2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide, with the CAS number 302951-49-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a fluorobenzamide moiety with a 5-methyl-1,2-oxazol-3-yl sulfonamide group, making it a subject of interest for its potential biological activities. Researchers are particularly intrigued by its possible applications in drug discovery, given its structural similarity to known bioactive molecules.

The compound's molecular formula and weight are key parameters for synthetic chemists aiming to reproduce or modify its structure. Its sulfonamide group is often associated with enzyme inhibition, which could explain its relevance in targeting specific metabolic pathways. Recent studies have explored its interactions with proteins involved in inflammation and microbial resistance, aligning with current trends in precision medicine and antibiotic development.

In the context of green chemistry, the synthesis of 2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide has been optimized to reduce hazardous byproducts. This aligns with the growing demand for sustainable synthesis methods, a topic frequently searched in academic and industrial circles. The compound's solubility and stability under physiological conditions are also critical factors being investigated, as they directly impact its bioavailability and therapeutic potential.

From a commercial perspective, suppliers and distributors often highlight the purity grade (e.g., >98%) and analytical certificates available for this compound, addressing the needs of quality-conscious buyers. The rise of AI-driven drug discovery platforms has further increased interest in such niche chemicals, as they serve as valuable building blocks for virtual screening libraries. Searches for "CAS 302951-49-1 suppliers" or "2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide MSDS" reflect practical user queries in procurement workflows.

Ongoing research into structure-activity relationships (SAR) of this compound may unlock novel applications in crop protection or veterinary medicine, areas where sulfonamide derivatives have historically shown efficacy. Its fluorine atom incorporation—a "hot topic" in medicinal chemistry—enhances metabolic stability, a feature highly sought after in modern pharmacokinetic optimization strategies. Discussions in scientific forums frequently link such compounds to breakthroughs in targeted therapy for complex diseases.

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 302951-49-1, with data often shared in open-access databases to support collaborative research. The compound's crystal structure, if determined, could provide insights into its binding modes—a subject of particular interest for computational chemists using molecular docking simulations. Recent publications have noted its potential as a lead compound for further derivatization, especially in oncology-related target studies.

Regulatory aspects surrounding this chemical emphasize compliance with REACH and other global standards, ensuring safe handling in laboratory environments. While not classified as hazardous under current guidelines, proper personal protective equipment (PPE) is recommended during manipulation, reflecting broader workplace safety trends. The compound's storage conditions (typically 2-8°C under inert atmosphere) are frequently addressed in technical FAQs from research institutions.

Innovative delivery systems such as nanocarriers are being explored to enhance the bioavailability of 2-fluoro-N-{4-(5-methyl-1,2-oxazol-3-yl)sulfamoylphenyl}benzamide, tapping into the nanotechnology boom in drug formulation. Patent landscapes reveal competitive activity around similar structures, highlighting their commercial viability in intellectual property-driven markets. Academic courses on advanced organic synthesis increasingly include such molecules as case studies for heterocyclic chemistry principles.

The environmental fate of this compound has become a research subtopic, with biodegradation studies gaining traction amid concerns about pharmaceutical pollution. Its logP value and other physicochemical properties are systematically documented to assist in ADMET prediction models, a staple in contemporary drug design curricula. Collaborative platforms like PubChem and ChemSpider host extensive datasets on this molecule, facilitating cross-disciplinary research.

Future directions may involve exploring the compound's synergistic effects with established therapeutic agents or its repurposing for emerging health challenges. The scientific community continues to probe its mechanism of action at molecular levels, leveraging cutting-edge cryo-EM and X-ray crystallography techniques. As high-throughput screening technologies evolve, 302951-49-1 stands as a compelling candidate for uncovering new biological pathways and therapeutic opportunities.